4-Oxo Cyclophosphamide
4-Oxo Cyclophosphamide
4-Ketocyclophosphamide belongs to the class of organic compounds known as nitrogen mustard compounds. Nitrogen mustard compounds are compounds having two beta-haloalkyl groups bound to a nitrogen atom. 4-Ketocyclophosphamide is soluble (in water) and a very weakly acidic compound (based on its pKa). 4-Ketocyclophosphamide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. 4-Ketocyclophosphamide can be biosynthesized from 4-hydroxycyclophosphamide through the action of the enzyme cytochrome P450 3A4. In humans, 4-ketocyclophosphamide is involved in the cyclophosphamide action pathway and the cyclophosphamide metabolism pathway.
4-Ketocyclophosphamide is a nitrogen mustard.
4-Ketocyclophosphamide is a nitrogen mustard.
Brand Name:
Vulcanchem
CAS No.:
27046-19-1
VCID:
VC0195324
InChI:
InChI=1S/C7H13Cl2N2O3P/c8-2-4-11(5-3-9)15(13)10-7(12)1-6-14-15/h1-6H2,(H,10,12,13)
SMILES:
C1COP(=O)(NC1=O)N(CCCl)CCCl
Molecular Formula:
C7H13Cl2N2O3P
Molecular Weight:
275.07 g/mol
4-Oxo Cyclophosphamide
CAS No.: 27046-19-1
Impurities
VCID: VC0195324
Molecular Formula: C7H13Cl2N2O3P
Molecular Weight: 275.07 g/mol
Purity: > 95%
| CAS No. | 27046-19-1 |
|---|---|
| Product Name | 4-Oxo Cyclophosphamide |
| Molecular Formula | C7H13Cl2N2O3P |
| Molecular Weight | 275.07 g/mol |
| IUPAC Name | 2-[bis(2-chloroethyl)amino]-2-oxo-1,3,2λ5-oxazaphosphinan-4-one |
| Standard InChI | InChI=1S/C7H13Cl2N2O3P/c8-2-4-11(5-3-9)15(13)10-7(12)1-6-14-15/h1-6H2,(H,10,12,13) |
| Standard InChIKey | VBMZHOCORXMDJU-UHFFFAOYSA-N |
| SMILES | C1COP(=O)(NC1=O)N(CCCl)CCCl |
| Canonical SMILES | C1COP(=O)(NC1=O)N(CCCl)CCCl |
| Appearance | White Solid |
| Melting Point | 139-141°C |
| Description | 4-Ketocyclophosphamide belongs to the class of organic compounds known as nitrogen mustard compounds. Nitrogen mustard compounds are compounds having two beta-haloalkyl groups bound to a nitrogen atom. 4-Ketocyclophosphamide is soluble (in water) and a very weakly acidic compound (based on its pKa). 4-Ketocyclophosphamide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. 4-Ketocyclophosphamide can be biosynthesized from 4-hydroxycyclophosphamide through the action of the enzyme cytochrome P450 3A4. In humans, 4-ketocyclophosphamide is involved in the cyclophosphamide action pathway and the cyclophosphamide metabolism pathway. 4-Ketocyclophosphamide is a nitrogen mustard. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 2-[Bis(2-chloroethyl)amino]tetrahydro-4H-1,3,2-oxazaphosphorin-4-one 2-Oxide; 4-Ketocyclophosphamide; Asta 5160; NSC 139488 |
| PubChem Compound | 33676 |
| Last Modified | Nov 11 2021 |
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